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Compound of Interest

Compound Name: Vanadyl acetylacetonate

Cat. No.: B7853847 Get Quote

An in-depth analysis of the crystallographic structure, synthesis, and biological significance of

bis(acetylacetonato)oxidovanadium(IV) [VO(acac)₂], a compound of interest in drug

development due to its insulin-mimetic properties.

Introduction
Bis(acetylacetonato)oxidovanadium(IV), commonly known as VO(acac)₂, is a coordination

complex that has garnered significant attention in the scientific community, particularly for its

potential therapeutic applications. As an insulin-mimetic agent, it has been shown to modulate

key components of the insulin signaling pathway, making it a valuable subject of study for

researchers in drug development and metabolic diseases. This technical guide provides a

comprehensive overview of the crystal structure of VO(acac)₂, detailed experimental protocols

for its synthesis and characterization, and an exploration of its interaction with biological

signaling pathways.

Molecular and Crystal Structure
VO(acac)₂ is a blue-green crystalline solid with a square pyramidal geometry. The central

vanadium atom is in the +4 oxidation state and is coordinated to two bidentate acetylacetonate

(acac) ligands and one oxo group. The oxo group occupies the apical position, with the four

oxygen atoms of the two acetylacetonate ligands forming the square base.
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The crystal structure of VO(acac)₂ has been determined by single-crystal X-ray diffraction to be

triclinic, belonging to the P-1 space group. Detailed crystallographic data are summarized in

the tables below.

Crystallographic Data
Parameter Value

Crystal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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